Cas no 199339-71-4 (Benzo[b]thiophene-7-carboxaldehyde,4-hydroxy-)
![Benzo[b]thiophene-7-carboxaldehyde,4-hydroxy- structure](https://www.kuujia.com/scimg/cas/199339-71-4x300.png)
199339-71-4 structure
Product Name:Benzo[b]thiophene-7-carboxaldehyde,4-hydroxy-
CAS No:199339-71-4
Molecular Formula:C9H6O2S
Molecular Weight:178.20774
CID:98312
PubChem ID:11182957
Benzo[b]thiophene-7-carboxaldehyde,4-hydroxy- Properties
Names and Identifiers
-
- Benzo[b]thiophene-7-carboxaldehyde,4-hydroxy-
- 4-Hydroxy-1-benzothiophene-7-carbaldehyde
- 4-Hydroxybenzo[b]thiophene-7-carboxaldehyde
- 4-Hydroxybenzothiophen-7-carboxaldehyde
- EOS-60697
- 4-hydroxybenzo[b]thiophene-7-carbaldehyde
- 4-hydroxy-benzo[b]thiophene-7-carboxaldehyde
- 199339-71-4
- DTXSID10457900
- JXQGDDMZTWHASG-UHFFFAOYSA-N
- SCHEMBL3371199
- AC-30327
- 4-hydroxy-benzo[b]thiophene-7-carbaldehyde
- AKOS015856389
- Benzo[b]thiophene-7-carboxaldehyde, 4-hydroxy-
-
- InChIKey: JXQGDDMZTWHASG-UHFFFAOYSA-N
- Inchi: InChI=1S/C9H6O2S/c10-5-6-1-2-8(11)7-3-4-12-9(6)7/h1-5,11H
- SMILES: C1=CC(=C2C=CSC2=C1C=O)O
Computed Properties
- Exact Mass: 178.00888
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 1
- Monoisotopic Mass: 178.00885060g/mol
- Heavy Atom Count: 12
- Complexity: 183
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2
- Topological Polar Surface Area: 65.5Ų
Experimental Properties
- PSA: 37.3
- Boiling Point: 372.8 °C at 760 mmHg
- Flash Point: 179.2 °C
- Density: 1.447
Benzo[b]thiophene-7-carboxaldehyde,4-hydroxy- Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | AB08763-1g |
4-Hydroxybenzo[b]thiophene-7-carbaldehyde |
199339-71-4 | 95% | 1g |
$2549.00 | 2024-04-20 | |
Chemenu | CM514108-1g |
4-Hydroxybenzo[b]thiophene-7-carbaldehyde |
199339-71-4 | 97% | 1g |
$*** | 2023-03-31 |
Benzo[b]thiophene-7-carboxaldehyde,4-hydroxy- Related Literature
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Anne Kokel,Christian Schäfer,Béla Török Green Chem., 2017,19, 3729-3751
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Zhitian Liu,Yao Wu,Qi Zhang,Xiang Gao J. Mater. Chem. A, 2016,4, 17604-17622
-
Yi Cheng,Xiaolong Luo,Gregory F. Payne Soft Matter, 2010,6, 3177-3183
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Boris Estrine,Norbert Hoffmann,Jean Le Bras,Siniša Marinković,Jacques Muzart React. Chem. Eng., 2016,1, 176-182
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Marijn Van Hulle,Chao Zhang,Xinrong Zhang,Rita Cornelis Analyst, 2002,127, 634-640
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Yuan-Cheng Hu,Zong-Liang Lin,Tzu-Chien Huang,Jhih-Wei Lee,Wei-Chih Wei,Tzu-Yu Ko,Chun-Yuan Lo,Deng-Gao Chen,Pi-Tai Chou,Wen-Yi Hung Mater. Chem. Front., 2020,4, 2029-2039
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Qing Zhao,Bo Pan,Qianru Zhang,Xuejiao Zhang,Baoshan Xing Environ. Sci.: Nano, 2018,5, 1454-1465
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Chao Yang,Wei Wang,Baohui Chen,Wei Liu,Xiangwei Yuan,Yao Luo,Tao Cheng,Kelvin W. K. Yeung,Xuanyong Liu,Xianlong Zhang J. Mater. Chem. B, 2019,7, 5541-5553
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